Cas no 2172629-45-5 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid
• CAS No: 2172629-45-5
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6541238
• PubChem ID: 165552155
• Update Time: 2025-07-19

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid
• 2172629-45-5
• EN300-1484270
• 1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}cyclopropane-1-carboxylic acid

• Inchi： 1S/C28H24N2O5/c31-25(30-28(14-15-28)26(32)33)13-12-18-6-5-7-19(16-18)29-27(34)35-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-13,16,24H,14-15,17H2,(H,29,34)(H,30,31)(H,32,33)/b13-12+
• InChI Key： QJGYFFFHWCFSBJ-OUKQBFOZSA-N
• SMILES： OC(C1(CC1)NC(/C=C/C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid (CAS No. 2172629-45-5)

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid (CAS No. 2172629-45-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ahx-COOH, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is widely used in the synthesis of peptides and other bioactive molecules.

The structure of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid features a cyclopropane ring attached to a substituted phenylpropenamide moiety, which is further functionalized with an Fmoc group. The Fmoc group is a common protecting group used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids in the growing peptide chain.

Recent studies have highlighted the importance of Fmoc derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives, including 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid, can enhance the solubility and stability of peptides, making them more suitable for pharmaceutical applications. This is particularly relevant in the context of developing drugs for conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In addition to its role in peptide synthesis, 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid has been explored for its potential as a building block in the synthesis of small molecule inhibitors. A recent study in the Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the development of inhibitors targeting specific protein-protein interactions (PPIs). These inhibitors have shown promise in modulating signaling pathways involved in various diseases, offering new avenues for therapeutic intervention.

The cyclopropane ring present in 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid contributes to its unique chemical properties. The rigidity and conformational constraints imposed by the cyclopropane ring can influence the binding affinity and selectivity of the molecule towards its target. This feature is particularly advantageous in designing molecules with high specificity and reduced off-target effects.

The synthesis of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, formation of the cyclopropane ring, and subsequent functionalization. Advanced synthetic techniques, such as transition metal-catalyzed reactions and click chemistry, have been employed to optimize the yield and purity of this compound. These methods have enabled researchers to produce high-quality materials for further biological evaluation.

In terms of biological activity, preliminary studies have shown that 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}cyclopropane-1-carboxylic acid exhibits promising properties as an inhibitor of certain enzymes and receptors. For example, it has been reported to inhibit kinases involved in cell signaling pathways, which are often dysregulated in cancer cells. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been investigated for potential applications in treating neurological disorders.

The safety profile of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropenamide)cyclopropane}-1-carboxylic acid is an important consideration for its potential use as a therapeutic agent. Preclinical studies have generally shown favorable results, with low toxicity and good pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-{3-(3-{[(9H-fluoren)-9-yloxycarbonyl]amino}-phenyl)-propenoylamino}-cyclopropanecarboxylic acid (CAS No. 2172629–45–5) represents a valuable tool in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic applications make it a promising candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.